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Compound of Interest

Compound Name: 3-Methoxyphenmetrazine

Cat. No.: B12728515

Technical Overview of 3-Methoxyphenmetrazine

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of 3-Methoxyphenmetrazine (3-MeO-
PM), focusing on its chemical identity and fundamental properties. The information is compiled
from publicly accessible chemical databases.

Chemical Identification

3-Methoxyphenmetrazine is a substituted phenylmorpholine derivative. Its core chemical
identifiers are essential for accurate documentation, synthesis, and analysis in a research
setting.

Identifier Value Source

2-(3-methoxyphenyl)-3-
IUPAC Name , [1]
methylmorpholine

CAS Number 1350768-49-8 [11[2][3]
Molecular Formula C12H17NO2 [1112]
Synonyms 3-MeOPM, PAL-823 [1][2]13]
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Physicochemical Properties

The following table summarizes the computed physicochemical properties of 3-
Methoxyphenmetrazine. These values are computationally estimated and provide a baseline
for its expected behavior in experimental settings.

Property Value Unit
Molecular Weight 207.27 g/mol
Exact Mass 207.125928785 Da
XLogP3-AA (LogP) 1.4

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count

Rotatable Bond Count 2

Note: All physicochemical properties are computationally generated and sourced from
PubChem.[1]

Experimental Data & Biological Pathways

As of the latest literature review, detailed experimental protocols, in-vivo/in-vitro quantitative
data, and established signaling pathways for 3-Methoxyphenmetrazine are not extensively
documented in peer-reviewed scientific literature. This is common for novel research
chemicals. Researchers are advised to develop and validate their own analytical methods and
experimental designs based on the known properties of analogous compounds, such as
phenmetrazine and its derivatives.[4][5]

Logical Workflow: Compound Identification

The following diagram illustrates a standard workflow for the unambiguous identification of a
chemical entity like 3-Methoxyphenmetrazine in a research context.
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Chemical Information Retrieval
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Primary Identifiers v Structural & Molecular Data

IUPAC Name: CAS Number: Molecular Formula: SMILES String: InChiKey:
2-(3-methoxyphenyl)-3-methylmorpholine 1350768-49-8 C12H17NO2 CC1C(OCCN1)C2=CC(=CC=C2)0C QKAKYFBKVKSLLT-UHFFFAOYSA-N

Click to download full resolution via product page

Caption: Workflow for the identification of 3-Methoxyphenmetrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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